BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Safety & Handling Guide: 5-Bromo-N-
methoxy-N,3-dimethylpicolinamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

5-Bromo-N-methoxy-N, 3-
Compound Name:

dimethylpicolinamide
CAS No.: 1224604-14-1
Cat. No.: B577815

Get Quote

Executive Summary & Strategic Utility

5-Bromo-N-methoxy-N,3-dimethylpicolinamide (CAS: 1224604-14-1) is a high-value
bifunctional scaffold used primarily in the synthesis of complex pharmaceutical intermediates.
Its structure combines a Weinreb amide (for controlled ketone synthesis) with a 5-bromo
pyridine motif (enabling cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig).

While not classified as a "highly hazardous" substance (e.g., pyrophoric or acutely toxic
category 1), its role as an electrophile and its potential for hydrolysis into hydroxylamine
derivatives necessitates a rigorous safety protocol. This guide moves beyond the standard
Safety Data Sheet (SDS) to provide an operational framework for safe handling and synthetic
application.

Chemical Intelligence & Physicochemical Profiling

Understanding the physical state and molecular weight is critical for calculating stoichiometry
and determining containment strategies.
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Property Specification Operational Implication

Unique identifier for inventory
CAS Number 1224604-14-1 _
tracking.

5-bromo-N-methoxy-N,3-

. . Defines substitution pattern
IUPAC Name dimethylpyridine-2-

i (critical for regioselectivity).
carboxamide

Formula CoH11BrN202
] Base unit for molarity
Molecular Weight 259.10 g/mol _
calculations.
) ) ] ) Risk of dust generation during
Physical State Solid (White to Off-White) o
weighing.
N Compatible with standard
Solubility DMSO, Methanol, DCM ]
organic workups.
Hygroscopic; moisture
Storage 2-8°C, Inert Atmosphere hydrolyzes the amide over

time.

Hazard Architecture & GHS Classification

This compound acts primarily as an irritant. However, the "Why" matters: pyridine derivatives
can penetrate the epidermis, and the Weinreb functionality implies the potential release of N,O-
dimethylhydroxylamine upon metabolic or environmental degradation.

GHS Hazard Statements[1][2][3][4][5][6][7]

e H302: Harmful if swallowed.[1]
e H315: Causes skin irritation.[2][3]
e H319: Causes serious eye irritation.[2][3][1]

o H335: May cause respiratory irritation.[2][3][1]
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Visualizing the Hazard Logic

The following diagram illustrates the exposure pathways and the required barrier systems.

Engineering Control: 5-Bromo-N-methoxy-N,3-dimethylpicolinamide PPE Barrier:
Fume Hood / LEV (Solid Powder) Nitrile Gloves + Goggles
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(H335) (H319) (H302)
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Figure 1: Hazard exposure pathways and the corresponding engineering/PPE barriers required
to break the chain of toxicity.

Operational Safety Protocol
Engineering Controls (Primary Defense)

e Weighing: Must be performed in a chemical fume hood or a powder containment balance
enclosure. The solid is likely friable; static charge can cause particle dispersion.

» Ventilation: Ensure hood face velocity is >0.5 m/s.

Personal Protective Equipment (PPE)

o Hand Protection:Nitrile rubber gloves (minimum thickness 0.11 mm). Pyridine rings facilitate
dermal absorption. If handling solutions in DCM or THF, double-gloving is required as these
solvents permeate nitrile rapidly, carrying the solute with them.

» Eye Protection:Chemical safety goggles (ANSI Z87.1 or EN 166). Face shields are
recommended during the quenching of Grignard reactions involving this compound due to
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splash risk.

» Respiratory: If weighing outside a hood (not recommended), use a P95/P3 particulate
respirator.

Safe Storage & Stability
e Temperature: Store at 2—-8°C.

o Atmosphere: Keep under Argon or Nitrogen.

» Incompatibility: Segregate from strong oxidizing agents and strong acids.[1] Contact with
acids may release toxic fumes or hydrolyze the amide.

Synthetic Utility & Reactivity Profile[9]

The safety profile of this molecule is inextricably linked to its reactivity. The Weinreb amide is
designed to react with nucleophiles (Grignard/Organolithium).

Critical Control Point: The Exotherm

When reacting 5-Bromo-N-methoxy-N,3-dimethylpicolinamide with organometallics (e.g.,
Phenylmagnesium bromide), the formation of the tetrahedral intermediate is exothermic.

Safety Protocol for Reaction:

Solvent: Use anhydrous THF or Diethyl Ether.

Temperature: Cool reaction vessel to 0°C or -78°Cbefore adding the nucleophile.

Addition: Add the Grignard reagent dropwise. Monitor internal temperature; do not allow a
spike >5°C.

Quenching: The intermediate is stable until hydrolysis. Quench with saturated NH4Cl or dilute
HCI. Caution: Quenching releases heat and gas.

Start:
Weinreb Amide
(In Solution)

Add R-MgBr
(Dropwise)

Stable Tetrahedral
Intermediate

Acid Hydrolysis
(Release Ketone)

Cool to -78°C Purification Final Product:
(Control Exotherm) Functionalized Ketone
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Figure 2: Synthetic workflow highlighting critical thermal control points (Red) during the
application of the scaffold.

Emergency Response Protocols

In the event of exposure, immediate action mitigates long-term injury. These protocols are self-
validating: if symptoms persist after the initial step, escalation to medical attention is automatic.

Scenario Immediate Action Secondary Validation

Rinse immediately with water Check for redness/blurred
Eye Contact ) ] ] o i
for 15+ minutes. Lift eyelids. vision. If yes -> Hospital.

Wash with soap and water.[1] o
Check for irritation/rash.[2][3] If

yes -> Dermatologist.

Skin Contact Remove contaminated
clothing.[4][1]

) Rinse mouth. Do NOT induce Monitor consciousness. Call
Ingestion N _ _ _
vomiting. Poison Control immediately.

o ) Wipe surface with wet paper
) ] Dampen with inert oil/water to .
Spill (Solid) towel; ensure no residue
suppress dust, then sweep. ]
remains.

Waste Management

» Classification: Halogenated organic waste.

» Disposal: Do not dispose of in sinks. Collect in a container labeled "Halogenated Organic
Solids/Liquids."

o Destruction: Incineration is the preferred method, equipped with scrubbers to handle
Nitrogen Oxides (NOx) and Hydrogen Bromide (HBr) byproducts.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b577815/docs?utm_src=pdf-body-img#technical-safety-handling-guide-5-bromo-n-methoxy-n-3-dimethylpicolinamide
https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://www.echemi.com/sds/5-bromo-n-methyl-nicotinamide-pd180727109046.html
https://www.fishersci.com/store/msds?partNumber=AC376880050&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/225msds_0384GjGhs05Div.3sds5-bromo-2-nitropyridine.pdf
https://www.guidechem.com/encyclopedia/pyridine-2-carboxamide-dic8692.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 53394866 (Structure Analogue). Retrieved from [Link]

e Nahm, S., & Weinreb, S. M. (1981).N-methoxy-N-methylamides as effective acylating
agents. Tetrahedron Letters, 22(39), 3815-3818. (Foundational chemistry for reactivity
context).

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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